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Get Quote

Spiro-NPB (N2,N7-di(naphthalen-1-yl)-N2,N7-diphenyl-9,9′-spirobi[fluorene]-2,7-diamine) is a hole-

transporting material (HTM) with a spirobifluorene core, known for its high thermal stability and

morphological stability, which prevents crystallization during device operation [1]. Its non-coplanar structure

disrupts conjugation, leading to high triplet energy, suitable for blocking triplet excitons, and possesses

frontier molecular orbitals (FMOs) that facilitate effective hole injection and electron blocking [1]. The

synthesis of Spiro-NPB and its derivatives (HTM 1A and HTM 1B) is achieved through Buchwald-Hartwig

or Suzuki cross-coupling reactions with significant yields, ensuring good solubility in common organic

solvents [1].

Material Properties and Device Performance

The tables below summarize the key thermal, photophysical, and electrochemical properties of Spiro-NPB

and its derivatives, along with the performance of red PhOLED devices incorporating these materials.

Thermal and Photophysical Properties [1]
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Material
Tg

(°C)

Td

(°C)
UV-Vis
(nm)

PL Max
(nm)

HOMO
(eV)

LUMO
(eV)

Eg

(eV)

ET

(eV)

Spiro-
NPB

126 420 381 451 -5.32 -2.38 2.94 2.33

HTM 1A 110 450 385 450 -5.33 -2.45 2.88 2.31

HTM 1B 180 495 374 426 -5.54 -2.62 2.92 2.29

Red PhOLED Device Performance [1] CE: Current Efficiency; PE: Power Efficiency; EQE: External
Quantum Efficiency

Hole Transport Material Max CE (cd/A) Max PE (lm/W) EQE (%)

Spiro-NPB (Reference) (Reference) < 13.64

NPB (Reference) (Reference) < 13.64

HTM 1B 16.16 11.17 13.64

Experimental Protocols

1. Material Synthesis and Purification

Reaction: Conduct Buchwald-Hartwig amination or Suzuki cross-coupling using 2,7-dibromo-9,9′-
spirobi[fluorene] as the core building block [1].

Catalyst System: Use a palladium-based catalyst (e.g., Pd2(dba)3 or Pd(PPh34) with appropriate

phosphine ligands and a base in toluene or xylene [1].
Purification: Purify the crude product via column chromatography, followed by temperature-gradient

vacuum sublimation to achieve high purity for device fabrication [1].

2. Thermal Evaporation for Device Fabrication

Substrate Preparation: Clean and treat ITO-coated glass substrates with oxygen plasma to enhance

hole injection [1].
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Layer Deposition: Sequentially deposit organic layers by thermal evaporation in a high-vacuum

chamber (< 5 × 10−6 Torr) [1]. A typical device structure is:
Hole Transport Layer (HTL): Deposit Spiro-NPB or comparative HTM (e.g., HTM 1B, NPB) to

a thickness of约 30-60 nm [1].
Emission Layer (EML): Co-deposit a host material (e.g., CBP) doped with a red

phosphorescent emitter (e.g., Ir(mphq)2(acac) or Ir(pq)2(acac)) [1].

Electron Transport Layer (ETL): Deposit a material like TPBi or Bphen [1].

Cathode Deposition: Finally, deposit a bilayer cathode, typically LiF/Al or Ca/Ag, through a shadow
mask to define the pixel area [1].

3. Device Performance Characterization

Current-Voltage-Luminance (J-V-L): Measure using a source meter and a calibrated photodiode in
a nitrogen glovebox [1].

Efficiency Calculation: Calculate current efficiency (cd/A), power efficiency (lm/W), and external
quantum efficiency (EQE) from J-V-L data [1].

Electroluminescence (EL) Spectroscopy: Record EL spectra using a spectrometer to confirm red
emission and check for unwanted exciton recombination zones [1].

Device Structure and Energy Level Diagrams

The following diagrams, generated using Graphviz, illustrate the layered structure of the device and the

energy level alignment of its components.
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Red PhOLED Device Stack
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This diagram shows the typical layer-by-layer structure of a red PhOLED, from the glass substrate to the

metallic cathode.

This diagram illustrates the simplified energy level alignment of a device using HTM 1B. The HOMO level

of HTM 1B facilitates hole injection from the ITO anode, while its LUMO level acts as an electron blocker,

confining charge carriers within the emission layer for efficient light emission [1].
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Key Conclusions for Researchers

Superior Performance of Modified Structures: The derivative HTM 1B demonstrates significantly
enhanced device performance compared to Spiro-NPB and NPB, achieving a maximum current

efficiency of 16.16 cd/A and an EQE of 13.64% in red PhOLEDs [1].
Critical Role of Thermal Stability: The high glass transition temperature (Tg) of HTM 1B (180 °C) is

crucial for device longevity, as it suppresses molecular crystallization that can occur during device
operation, a common failure mode in OLEDs [1].

Molecular Design Strategy: Extending the conjugation length of the molecule by attaching electron-
rich amine derivatives to the spirobifluorene core is an effective strategy for tuning HOMO energy

levels and improving hole injection capabilities [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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